Cas no 58105-49-0 (Hexanoic acid,2-ethyl-, 2-propen-1-yl ester)

• Product Name: Hexanoic acid,2-ethyl-, 2-propen-1-yl ester
• CAS No: 58105-49-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 373054
• PubChem ID: 93958
• Update Time: 2025-04-19

Hexanoic acid,2-ethyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-ethyl-, 2-propen-1-yl ester
• allyl 2-ethylhexanoate
• prop-2-enyl 2-ethylhexanoate
• AI3-23180
• Hexanoic acid, 2-ethyl-, 21-propenyl ester
• Hexanoic acid, 2-ethyl-, 2-propenyl ester
• prop-2-en-1-yl 2-ethylhexanoate
• DTXSID20973686
• 58105-49-0
• EINECS 261-129-8
• NS00052978
• SCHEMBL1024024

• Inchi： 1S/C11H20O2/c1-4-7-8-10(6-3)11(12)13-9-5-2/h5,10H,2,4,6-9H2,1,3H3
• InChI Key： ZEDLAAYLXASWJO-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.881
• Boiling Point: 228.8°C at 760 mmHg
• Flash Point: 89.4°C
• Refractive Index: 1.434
• PSA: 26.3